Cas no 2156-87-8 (Benzenesulfonic acid,4-(acetylamino)-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-(acetylamino)-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide
• CAS No: 2156-87-8
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 274694
• PubChem ID: 135419866
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(acetylamino)-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(acetylamino)-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide
• N-[4-[[(2-oxonaphthalen-1-ylidene)methylamino]sulfamoyl]phenyl]acetamide
• 2-Hydroxy-< 1> naphthaldehyd-(N4-acetyl-sulfanilylhydrazon)
• N-acetyl-sulfanilic acid-(2-hydroxy-[1]naphthylmethylenehydrazide)
• N-Acetyl-sulfanilsaeure-(2-hydroxy-[1]naphthylmethylenhydrazid)
• N-[4-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}sulfonyl)phenyl]acetamide
• NSC-22669
• AKOS005615599
• NSC22669
• BDBM50484834
• 2156-87-8
• N-[4-({2-[(E)-1-(2-HYDROXY-1-NAPHTHYL)METHYLIDENE]HYDRAZINO}SULFONYL)PHENYL]ACETAMIDE
• N-[4-[[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]sulfamoyl]phenyl]acetamide
• CHEMBL1958237

• Inchi： 1S/C19H17N3O4S/c1-13(23)21-15-7-9-16(10-8-15)27(25,26)22-20-12-18-17-5-3-2-4-14(17)6-11-19(18)24/h2-12,22,24H,1H3,(H,21,23)/b20-12+
• InChI Key： VORXYMOQTYOBOX-UDWIEESQSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N/N=C/C1=C(C=CC2C=CC=CC=21)O)(=O)=O

Computed Properties

• Exact Mass: 383.09411
• Monoisotopic Mass: 383.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.454
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.695
• PSA: 104.37